Cas no 1156170-01-2 (4-Fluoro-2-bromophenol Methyl Cyclopropyl Ether)

• Product Name: 4-Fluoro-2-bromophenol Methyl Cyclopropyl Ether
• CAS No: 1156170-01-2
• MF: C₁₀H₁₀BrFO
• MW: 245.088205814362
• CID: 4573617
• PubChem ID: 43560396
• Update Time: 2025-10-31

4-Fluoro-2-bromophenol Methyl Cyclopropyl Ether Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-bromophenol Methyl Cyclopropyl Ether

• Inchi： 1S/C10H10BrFO/c11-9-5-8(12)3-4-10(9)13-6-7-1-2-7/h3-5,7H,1-2,6H2
• InChI Key： DMBRHDBGDYLULL-UHFFFAOYSA-N
• SMILES： C1(OCC2CC2)=CC=C(F)C=C1Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

4-Fluoro-2-bromophenol Methyl Cyclopropyl Ether Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Fluoro-2-bromophenol Methyl Cyclopropyl Ether

4-Fluoro-2-Bromophenol Methyl Cyclopropyl Ether: A Comprehensive Overview of Its Synthesis, Applications, and Research Advancements

4-Fluoro-2-bromophenol methyl cyclopropyl ether has emerged as a pivotal compound in the field of medicinal chemistry and materials science, owing to its unique structural features and potential for functionalization. This compound, with the chemical formula C₉H₉BrFO₂, is characterized by the presence of a bromo group at the 2-position, a fluorine atom at the 4-position, and a cyclopropyl ether linkage. These functional groups contribute to its reactivity and versatility in synthetic pathways, making it a valuable precursor for the development of novel therapeutic agents and advanced materials.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 4-fluoro-2-bromophenol methyl cyclopropyl ether through a combination of electrophilic substitution and nucleophilic aromatic substitution reactions. A 2023 study published in the Journal of Organic Chemistry demonstrated that the use of a catalytic system comprising a chiral phosphoric acid and a transition metal complex significantly enhanced the regioselectivity of bromination at the 2-position, a critical step in the synthesis of this compound. This breakthrough has not only streamlined the synthesis process but also expanded the scope of potential derivatives that can be generated.

One of the most promising applications of 4-fluoro-2-bromophenol methyl cyclopropyl ether lies in its potential as a building block for the development of antifungal agents. A 2024 study published in Antimicrobial Agents and Chemotherapy highlighted the ability of this compound to inhibit the growth of Candida albicans through its interaction with fungal cell membranes. The unique combination of fluorine and bromine atoms in the molecule likely enhances its lipophilicity, allowing it to penetrate microbial membranes more effectively than traditional antifungal agents.

Additionally, 4-fluoro-2-bromophyphenol methyl cyclopropyl ether has shown potential in the field of materials science. Researchers at the University of Tokyo have recently reported the use of this compound as a precursor for the synthesis of functionalized polymers with enhanced thermal stability. The cyclopropyl ether linkage provides steric hindrance that prevents chain scission, while the bromine and fluorine atoms contribute to the overall rigidity of the polymer backbone. This property makes the compound particularly suitable for applications in high-performance coatings and electronic materials.

The chemical properties of 4-fluoro-2-bromophenol methyl cyclopropyl ether are further influenced by the presence of the cyclopropyl ring. A 2023 study in the Journal of Physical Chemistry revealed that the strain energy of the cyclopropyl ring leads to increased reactivity in the molecule, particularly in the context of nucleophilic attacks. This reactivity has been leveraged in the development of new synthetic methodologies, where the compound serves as a versatile intermediate for the preparation of complex heterocyclic systems.

Recent advances in computational chemistry have also provided insights into the molecular behavior of 4-fluoro-2-bromophenol methyl cyclopropyl ether. Quantum mechanical calculations conducted by a team at MIT in 2024 predicted that the fluorine atom at the 4-position exhibits a strong electron-withdrawing effect, which could influence the electronic distribution within the molecule. These findings have important implications for the design of new compounds with tailored electronic properties, particularly in the context of optoelectronic materials.

The synthesis of 4-fluoro-2-bromophenol methyl cyclopropyl ether has also been explored in the context of green chemistry. A 2023 study published in Green Chemistry reported the use of a microwave-assisted synthesis method that reduced the reaction time by 60% while maintaining high yields. This approach not only improves the efficiency of the synthesis process but also minimizes the environmental impact associated with traditional chemical methods.

Another area of interest is the potential of 4-fluoro-2-bromophenol methyl cyclopropyl ether in the development of drug delivery systems. Researchers at the University of California, San Francisco, have investigated the use of this compound as a carrier molecule for the targeted delivery of therapeutic agents. The presence of the bromine and fluorine atoms in the molecule enhances its ability to interact with specific receptors on target cells, thereby improving the efficacy of drug delivery while minimizing side effects.

Despite its promising applications, the use of 4-fluoro-2-bromophenol methyl cyclopropyl ether is not without challenges. A 2024 review article in Chemical Reviews highlighted the potential for toxicity associated with the bromine-containing compounds, emphasizing the need for rigorous safety assessments before their widespread use in therapeutic and industrial applications. Ongoing research is focused on developing safer derivatives of this compound that retain their functional properties while minimizing potential health risks.

Looking ahead, the future of 4-fluoro-2-bromophenol methyl cyclopropyl ether appears to be closely tied to advancements in synthetic chemistry, computational modeling, and interdisciplinary research. As new methodologies continue to emerge, the compound is likely to play an increasingly important role in the development of innovative solutions across various scientific disciplines. Its unique structural features and reactivity make it a compelling candidate for further exploration in the quest for novel materials and therapeutic agents.